Cas no 1805047-28-2 (Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate)
1805047-28-2 structure
Product Name:Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
CAS No:1805047-28-2
MF:C10H8FNO3
MW:209.173826217651
CID:4795546
Update Time:2025-09-21
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
-
- Inchi: 1S/C10H8FNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,13H,5H2,1H3
- InChI Key: HEEPOJVBEFATQL-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C(C(=O)OC)=C(CO)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 0.7
- Topological Polar Surface Area: 70.3
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011633-250mg |
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate |
1805047-28-2 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015011633-500mg |
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate |
1805047-28-2 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A015011633-1g |
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate |
1805047-28-2 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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